Cas no 113779-18-3 (1-(benzo[e]pyren-4-yl)ethanone)
113779-18-3 structure
Product Name:1-(benzo[e]pyren-4-yl)ethanone
CAS No:113779-18-3
MF:C22H14O
MW:294.345965862274
CID:1201242
PubChem ID:188806
Update Time:2025-04-20
1-(benzo[e]pyren-4-yl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(benzo[e]pyren-4-yl)ethanone
- 4-acetylbenzo[e]pyrene
- Ethanone, 1-benzo(e)pyren-4-yl-
- 1-Benzo(e)pyren-4-ylethanone
- 1-(Benzo[e]pyren-4-yl)ethan-1-one
- 1-benzo[e]pyren-4-ylethanon
- 113779-18-3
- DTXSID40921189
- AKOS015904901
-
- Inchi: 1S/C22H14O/c1-13(23)20-12-14-6-4-9-17-15-7-2-3-8-16(15)18-10-5-11-19(20)22(18)21(14)17/h2-12H,1H3
- InChI Key: HIHZAFZPEKOQLW-UHFFFAOYSA-N
- SMILES: O=C(C)C1C=C2C=CC=C3C4C=CC=CC=4C4=CC=CC=1C4=C32
Computed Properties
- Exact Mass: 294.10452
- Monoisotopic Mass: 294.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 482
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
1-(benzo[e]pyren-4-yl)ethanone Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
113779-18-3 (1-(benzo[e]pyren-4-yl)ethanone) Related Products
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